Cas no 2034296-91-6 (3-fluoro-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}pyridine-4-carboxamide)

• Product Name: 3-fluoro-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}pyridine-4-carboxamide
• CAS No: 2034296-91-6
• MF: C₁₄H₁₁FN₆O
• MW: 298.275144815445
• CID: 5467367
• Update Time: 2025-05-25

3-fluoro-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-N-((1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl)methyl)isonicotinamide
• 3-fluoro-N-[(1-pyridin-3-yltriazol-4-yl)methyl]pyridine-4-carboxamide
• 3-fluoro-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}pyridine-4-carboxamide

• Inchi： 1S/C14H11FN6O/c15-13-8-17-5-3-12(13)14(22)18-6-10-9-21(20-19-10)11-2-1-4-16-7-11/h1-5,7-9H,6H2,(H,18,22)
• InChI Key： BTGUBQCOVYXEAZ-UHFFFAOYSA-N
• SMILES： FC1C=NC=CC=1C(NCC1=CN(C2C=NC=CC=2)N=N1)=O

Computed Properties

• Exact Mass: 298.09783716 g/mol
• Monoisotopic Mass: 298.09783716 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 298.28
• XLogP3: 0.1
• Topological Polar Surface Area: 85.6

Additional information on 3-fluoro-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}pyridine-4-carboxamide

3-Fluoro-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}pyridine-4-carboxamide: A Comprehensive Overview

3-fluoro-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}pyridine-4-carboxamide, also known by its CAS number 2034296-91-6, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, characterized by the presence of nitrogen atoms in its molecular structure. The molecule combines a pyridine ring with a triazole moiety, making it a unique example of a fused heterocyclic system.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitutions and cyclizations. Recent advancements in synthetic chemistry have enabled the efficient production of this compound with high purity and yield. The use of microwave-assisted synthesis and continuous-flow reactors has further enhanced the scalability of its production process, making it more accessible for research and commercial purposes.

Pyridine derivatives have long been recognized for their versatility in pharmaceutical applications. The presence of the fluoro group in this compound introduces additional electronic effects, enhancing its reactivity and selectivity in various biochemical interactions. Recent studies have demonstrated that this compound exhibits potent inhibitory activity against several enzymes associated with neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase.

The triazole moiety in the molecule plays a crucial role in stabilizing the overall structure through hydrogen bonding and π-interactions. This structural feature not only contributes to the compound's stability but also enhances its solubility in polar solvents, making it suitable for use in aqueous-based biological assays. Furthermore, the pyridinyl group attached to the triazole ring imparts additional electronic properties, which are essential for its pharmacokinetic behavior.

Recent research has focused on optimizing the bioavailability of this compound through various formulation techniques. Nanoparticle encapsulation and lipid-based delivery systems have shown promise in improving its absorption across biological membranes. These findings underscore the potential of this compound as a lead molecule for drug development programs targeting central nervous system disorders.

In addition to its pharmacological applications, this compound has also found utility in materials science. Its ability to form stable coordination complexes with transition metals makes it a valuable precursor for synthesizing advanced materials such as metal-organic frameworks (MOFs) and coordination polymers. These materials exhibit exceptional porosity and surface area, making them ideal candidates for gas storage and catalytic applications.

The development of analytical methods for the characterization of this compound has also seen significant progress. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are now being complemented by machine learning algorithms to predict its physicochemical properties with greater accuracy. These advancements have streamlined the quality control processes in pharmaceutical manufacturing.

In conclusion, 3-fluoro-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}pyridine-4-carboxamide represents a prime example of how modern chemical synthesis and interdisciplinary research can lead to innovative solutions across diverse fields. Its unique structural features and versatile functional groups make it an invaluable tool for advancing both therapeutic development and materials innovation.